Cas no 92409-08-0 (Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-)

Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]- structure
92409-08-0 structure
Product name:Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-
CAS No:92409-08-0
MF:C19H21NO4
MW:327.37434
CID:1972289
PubChem ID:13980781

Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[4-(ethylpropylamino)-2-hydroxybenzoyl]-
    • 2-[4-[ethyl(propyl)amino]-2-hydroxybenzoyl]benzoic acid
    • 2-{4-[Ethyl(propyl)amino]-2-hydroxybenzoyl}benzoic acid
    • 92409-08-0
    • SCHEMBL10780555
    • DTXSID90553737
    • Inchi: InChI=1S/C19H21NO4/c1-3-11-20(4-2)13-9-10-16(17(21)12-13)18(22)14-7-5-6-8-15(14)19(23)24/h5-10,12,21H,3-4,11H2,1-2H3,(H,23,24)
    • InChI Key: KSFUSOMVSYUAIL-UHFFFAOYSA-N
    • SMILES: CCCN(CC)C1=CC(=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)O

Computed Properties

  • Exact Mass: 327.14705815Da
  • Monoisotopic Mass: 327.14705815Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų
  • XLogP3: 4.4

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